Cas no 82318-19-2 (L-Glutamic acid,N-[4-[[(4-methylphenyl)sulfonyl]octylamino]benzoyl]-, diethyl ester (9CI))
![L-Glutamic acid,N-[4-[[(4-methylphenyl)sulfonyl]octylamino]benzoyl]-, diethyl ester (9CI) structure](https://www.kuujia.com/scimg/cas/82318-19-2x500.png)
82318-19-2 structure
Product name:L-Glutamic acid,N-[4-[[(4-methylphenyl)sulfonyl]octylamino]benzoyl]-, diethyl ester (9CI)
L-Glutamic acid,N-[4-[[(4-methylphenyl)sulfonyl]octylamino]benzoyl]-, diethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- L-Glutamic acid,N-[4-[[(4-methylphenyl)sulfonyl]octylamino]benzoyl]-, diethyl ester (9CI)
- NSC-163452
- NSC163452
- 82318-19-2
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- Inchi: InChI=1S/C31H44N2O7S/c1-5-8-9-10-11-12-23-33(41(37,38)27-19-13-24(4)14-20-27)26-17-15-25(16-18-26)30(35)32-28(31(36)40-7-3)21-22-29(34)39-6-2/h13-20,28H,5-12,21-23H2,1-4H3,(H,32,35)
- InChI Key: XWBJRJFMCJWWOB-UHFFFAOYSA-N
- SMILES: CCCCCCCCN(C1=CC=C(C=C1)C(=O)NC(CCC(=O)OCC)C(=O)OCC)S(=O)(=O)C2=CC=C(C=C2)C
Computed Properties
- Exact Mass: 588.286922
- Monoisotopic Mass: 588.286922
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 41
- Rotatable Bond Count: 20
- Complexity: 889
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 128
Experimental Properties
- Density: 1.157
- Refractive Index: 1.54
- PSA: 127.46000
- LogP: 7.02730
L-Glutamic acid,N-[4-[[(4-methylphenyl)sulfonyl]octylamino]benzoyl]-, diethyl ester (9CI) Related Literature
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Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
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Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
82318-19-2 (L-Glutamic acid,N-[4-[[(4-methylphenyl)sulfonyl]octylamino]benzoyl]-, diethyl ester (9CI)) Related Products
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